Cas no 1594001-29-2 (1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene)

• Product Name: 1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene
• CAS No: 1594001-29-2
• MF: C₁₂H₁₆BrIO₂
• MW: 399.062715530396
• CID: 6573586
• PubChem ID: 114774230
• Update Time: 2025-07-24

1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene
• EN300-1132715
• 1-bromo-4-{2-iodo-1-[(1-methoxypropan-2-yl)oxy]ethyl}benzene
• 1594001-29-2

• Inchi： 1S/C12H16BrIO2/c1-9(8-15-2)16-12(7-14)10-3-5-11(13)6-4-10/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： CHYUPAUILTYZIZ-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)Br)OC(C)COC

Computed Properties

• Exact Mass: 397.93784g/mol
• Monoisotopic Mass: 397.93784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene

Professional Introduction to Compound with CAS No. 1594001-29-2 and Product Name: 1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene

1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene, identified by its CAS number 1594001-29-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a bromine atom at the para position relative to an iodine-substituted ethoxyethyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene consists of a benzene ring substituted with a bromine atom at the fourth position and an iodine atom at the second position. The presence of these halogen atoms enhances its reactivity, making it a versatile building block for further functionalization. The ethoxyethyl side chain, terminated with a methoxy group, introduces additional complexity and potential for diverse chemical modifications.

In recent years, this compound has been explored in the development of novel pharmaceutical agents. Its halogenated aromatic core is particularly relevant in medicinal chemistry due to its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of drug candidates targeting various diseases, including cancer and infectious disorders.

One of the most compelling applications of 1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene is in the field of antitumor therapy. Researchers have leveraged its structural features to develop small-molecule inhibitors that disrupt critical signaling pathways involved in cancer cell proliferation. For instance, studies have demonstrated its utility in generating derivatives that selectively inhibit tyrosine kinases, which are overexpressed in many solid tumors. The bromine and iodine substituents serve as handles for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of these inhibitors.

Moreover, the compound has shown promise in the development of photodynamic therapy (PDT) agents. PDT involves the use of photosensitizers that, upon activation by light, generate reactive oxygen species (ROS) that induce oxidative damage in target cells. The extended ethoxyethyl side chain in 1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene can be engineered to enhance the solubility and cellular uptake of photosensitizer derivatives, improving their efficacy in clinical settings.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for drug discovery. Molecular modeling studies indicate that its rigid aromatic core can be optimized to interact favorably with biological targets, while the halogen atoms provide opportunities for hydrogen bonding or π-stacking interactions. These insights have guided the design of novel analogs with enhanced binding affinities and selectivities.

The synthesis of 1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene involves multi-step organic transformations that require precise control over reaction conditions. Key steps include bromination of 4-hydroxytoluene followed by etherification and subsequent iodination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for supporting both academic research and industrial applications.

In conclusion, 1-bromo-4-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene (CAS No. 1594001-29-2) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical development. Its unique structural features make it an invaluable intermediate for constructing complex bioactive molecules, particularly those targeting cancer and other debilitating diseases. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation across multiple scientific disciplines.